Cas no 124436-97-1 (Benzoic acid,4-[3-[1-(6-methyl-3-pyridazinyl)-4-piperidinyl]propoxy]-, ethyl ester)

• Product Name: Benzoic acid,4-[3-[1-(6-methyl-3-pyridazinyl)-4-piperidinyl]propoxy]-, ethyl ester
• CAS No: 124436-97-1
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 144903
• Update Time: 2025-04-19

Benzoic acid,4-[3-[1-(6-methyl-3-pyridazinyl)-4-piperidinyl]propoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[3-[1-(6-methyl-3-pyridazinyl)-4-piperidinyl]propoxy]-, ethyl ester
• ethyl 4-[3-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]propoxy]benzoate
• Benzoic acid, 4-(3-(1-(6-methyl-3-pyridazinyl)-4-piperidinyl)propoxy)-, ethyl ester
• Ethyl 4-(3-(1-(6-methyl-3-pyridazinyl)-4-piperidinyl)propoxy)benzoate

• Inchi： 1S/C22H29N3O3/c1-3-27-22(26)19-7-9-20(10-8-19)28-16-4-5-18-12-14-25(15-13-18)21-11-6-17(2)23-24-21/h6-11,18H,3-5,12-16H2,1-2H3
• InChI Key： UEIUDEUUVLYRFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)CCCC1CCN(C2=CC=C(C)N=N2)CC1

Computed Properties

• Exact Mass: 383.22107
• Monoisotopic Mass: 383.220892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6

Experimental Properties

• Density: 1.123
• Boiling Point: 580.7°C at 760 mmHg
• Flash Point: 305°C
• Refractive Index: 1.549
• PSA: 64.55